Cas no 476623-12-8 (PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY-)

• Product Name: PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY-
• CAS No: 476623-12-8
• MF: C₅H₄ClIN₂O
• MW: 270.455532073975
• CID: 3517001
• PubChem ID: 92133631
• Update Time: 2025-10-17

PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- Chemical and Physical Properties

Names and Identifiers

• PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY-
• 5-Chloro-2-iodo-3-methoxy-pyrazine
• 5-Chloro-2-iodo-3-methoxypyrazine
• G11954
• 476623-12-8

• Inchi： 1S/C5H4ClIN2O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3
• InChI Key： RSGSCNBTJMOTKU-UHFFFAOYSA-N
• SMILES： C1(I)=NC=C(Cl)N=C1OC

Computed Properties

• Exact Mass: 269.906
• Monoisotopic Mass: 269.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 1.7

Additional information on PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY-

Recent Advances in the Study of PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- (CAS: 476623-12-8) in Chemical Biology and Pharmaceutical Research

PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- (CAS: 476623-12-8) is a halogenated pyrazine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its role in modulating key biological pathways, offering new insights into its mechanism of action and therapeutic potential.

One of the most notable advancements in the study of PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- is its application in the design of tyrosine kinase inhibitors (TKIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical targets in cancer therapy. The researchers utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential as a scaffold for novel anticancer agents.

In addition to its role in oncology, PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- has shown promise in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into hybrid molecules, exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study emphasized the importance of the iodine and methoxy functional groups in enhancing the compound's antimicrobial efficacy, suggesting avenues for further structural optimization.

The synthetic utility of PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- has also been explored in the context of green chemistry. Researchers have developed novel catalytic methods to synthesize this compound with high yield and minimal environmental impact. A 2022 publication in ACS Sustainable Chemistry & Engineering described a palladium-catalyzed cross-coupling reaction that efficiently produces the compound under mild conditions, reducing the need for hazardous reagents and solvents. This advancement aligns with the growing demand for sustainable synthetic methodologies in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY--based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated bioactivity make it a compelling candidate for future drug discovery efforts. Ongoing research aims to expand its applications in neurodegenerative diseases and inflammatory disorders, leveraging its unique chemical properties to target complex biological systems.

In conclusion, PYRAZINE, 5-CHLORO-2-IODO-3-METHOXY- (CAS: 476623-12-8) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial activity, and sustainable synthesis underscore its potential as a multifunctional scaffold. As research continues to unravel its mechanistic details and optimize its pharmacological profile, this compound is poised to contribute significantly to the development of next-generation therapeutics.